Cas no 875551-20-5 (2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide
• CAS No: 875551-20-5
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• MDL: MFCD11849613
• CID: 4273435
• PubChem ID: 59003275
• Update Time: 2025-06-14

2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(3-piperidinylmethyl)-
• 2,2,2-TRIFLUORO-N-[(3-PIPERIDINYL)METHYL]ACETAMIDE
• 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide
• 875551-20-5
• SCHEMBL3869033
• AKOS012405900
• Z1090114252
• 2,2,2-trifluoro-N-[(piperidin-3-yl)methyl]acetamide
• EN300-216419
• 2,2,2-trifluoro-N-(3-piperidinylmethyl)acetamide
• AKB55120

• MDL： MFCD11849613
• Inchi： 1S/C8H13F3N2O/c9-8(10,11)7(14)13-5-6-2-1-3-12-4-6/h6,12H,1-5H2,(H,13,14)
• InChI Key： IXPFZGASIYQZGR-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(NCC1CNCCC1)=O

Computed Properties

• Exact Mass: 210.09799753Da
• Monoisotopic Mass: 210.09799753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 275.5±40.0 °C at 760 mmHg
• Flash Point: 120.4±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide

Recent Advances in the Study of 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide (CAS: 875551-20-5)

2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide (CAS: 875551-20-5) is a fluorinated acetamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its interactions with biological targets. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide is its structural versatility, which allows for modifications that can enhance its pharmacological profile. Recent research has explored its use as a building block in the synthesis of novel protease inhibitors, particularly those targeting viral proteases. The trifluoroacetamide moiety is known to confer metabolic stability, making it an attractive feature for drug design. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific viral proteases, suggesting potential applications in antiviral therapy.

In addition to its role in antiviral research, 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide has been investigated for its potential in central nervous system (CNS) drug development. The piperidine ring in its structure is a common pharmacophore in CNS-active compounds, and recent studies have explored its interactions with neurotransmitter receptors. Preliminary data indicate that this compound may modulate dopaminergic and serotonergic pathways, although further mechanistic studies are required to fully elucidate its effects. These findings open new avenues for the development of neurotherapeutic agents.

Another area of interest is the compound's potential as a radiolabeled probe for imaging applications. The presence of fluorine atoms in its structure makes it a candidate for positron emission tomography (PET) imaging. Recent work has focused on synthesizing fluorine-18 labeled analogs of 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide to study its biodistribution and pharmacokinetics in vivo. Early results suggest that these analogs exhibit favorable brain penetration and retention, which could be leveraged for imaging neurological disorders.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Recent toxicological studies have highlighted the need for further refinement to reduce potential off-target effects. However, the ongoing research underscores the compound's versatility and potential as a scaffold for drug discovery. Future studies are expected to focus on structure-activity relationship (SAR) analyses to identify more potent and selective derivatives.

In conclusion, 2,2,2-trifluoro-N-(piperidin-3-ylmethyl)acetamide (CAS: 875551-20-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation in antiviral, CNS, and imaging research. Continued exploration of its properties and derivatives is likely to yield significant advancements in these fields.